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Compound Name: Monosodium phosphate
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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of phosphate buffer solutions at a

specific pH by calculating the required amounts of monosodium phosphate (MSP) and

disodium phosphate (DSP).

Introduction
Phosphate buffers are integral to a vast array of biological and chemical research applications

due to their buffering capacity within a physiologically relevant pH range.[1][2] The

effectiveness of this buffer system is attributed to the second dissociation constant (pKa₂) of

phosphoric acid, which is approximately 7.21.[3][4] This allows for the creation of stable buffer

solutions with a pH range of approximately 5.8 to 8.0.[1] This application note will detail the

theoretical basis and provide practical protocols for the accurate preparation of phosphate

buffers.

Theoretical Background: The Henderson-
Hasselbalch Equation
The pH of a phosphate buffer is determined by the relative ratio of the conjugate base

(disodium phosphate, HPO₄²⁻) to the weak acid (monosodium phosphate, H₂PO₄⁻). This

relationship is described by the Henderson-Hasselbalch equation:

pH = pKa + log₁₀ ([A⁻] / [HA])
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Where:

pH is the desired buffer pH.

pKa is the acid dissociation constant of the weak acid. For the H₂PO₄⁻/HPO₄²⁻ buffer

system, the pKa is approximately 7.21.[3][4]

[A⁻] is the molar concentration of the conjugate base (disodium phosphate).

[HA] is the molar concentration of the weak acid (monosodium phosphate).

By rearranging this equation, the required ratio of the base to the acid can be calculated for a

target pH.

Experimental Protocols
Two common methods for preparing phosphate buffers are presented below: by mixing stock

solutions of the acidic and basic components, or by direct weighing of the solid reagents.

Method 1: Preparation from Stock Solutions

This method is advantageous for its precision and ease of pH adjustment.

1. Preparation of Stock Solutions (e.g., 0.2 M)

0.2 M Monosodium Phosphate (MSP) Stock Solution:

Accurately weigh the required amount of a monosodium phosphate salt (see Table 1 for

different hydrated forms) to prepare a 0.2 M solution. For example, for 1 L of solution using

anhydrous monosodium phosphate (MW: 119.98 g/mol ), you would weigh 23.996 g.[5]

Dissolve the salt in approximately 800 mL of deionized water.

Transfer the solution to a 1 L volumetric flask and add deionized water to the mark. Mix

thoroughly.

0.2 M Disodium Phosphate (DSP) Stock Solution:
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Accurately weigh the required amount of a disodium phosphate salt (see Table 1 for

different hydrated forms) to prepare a 0.2 M solution. For example, for 1 L of solution using

anhydrous disodium phosphate (MW: 141.96 g/mol ), you would weigh 28.392 g.[5]

Dissolve the salt in approximately 800 mL of deionized water.

Transfer the solution to a 1 L volumetric flask and add deionized water to the mark. Mix

thoroughly.

2. Mixing Stock Solutions for a Target pH

To prepare a buffer of a specific pH, combine the volumes of the 0.2 M MSP and 0.2 M DSP

stock solutions as indicated in Table 2. For example, to prepare 100 mL of a 0.2 M

phosphate buffer at pH 7.4, you would mix 19 mL of the 0.2 M MSP solution with 81 mL of

the 0.2 M DSP solution.[5]

For a different final buffer concentration, the prepared 0.2 M buffer can be diluted

accordingly. For instance, to obtain a 0.02 M buffer, dilute the 0.2 M buffer 1:10 with

deionized water.[5]

Method 2: Preparation by Direct Weighing

This method is quicker for preparing a single buffer solution.

Calculate the required mass of MSP and DSP:

First, determine the molar ratio of DSP to MSP using the Henderson-Hasselbalch equation

for your target pH.

Then, for a given buffer concentration and volume, calculate the moles of MSP and DSP

required.

Finally, convert these molar amounts to mass using the appropriate molecular weights of

the salts being used (refer to Table 1).

Dissolve the salts:

Weigh the calculated amounts of the monosodium and disodium phosphate salts.
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Dissolve them in a volume of deionized water that is less than the final desired volume

(e.g., 800 mL for a final volume of 1 L).[1]

Adjust the pH:

Use a calibrated pH meter to measure the pH of the solution.

Adjust the pH to the desired value by adding small amounts of a strong acid (e.g., HCl) or

a strong base (e.g., NaOH).[1][6]

Bring to final volume:

Once the target pH is achieved, transfer the solution to a volumetric flask and add

deionized water to the final desired volume.

Data Presentation
Table 1: Molecular Weights of Common Sodium Phosphate Salts

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.aatbio.com/resources/buffer-preparations-and-recipes/phosphate-buffer-ph-5-8-to-7-4
https://www.aatbio.com/resources/buffer-preparations-and-recipes/phosphate-buffer-ph-5-8-to-7-4
https://www.thoughtco.com/make-a-phosphate-buffer-solution-603665
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Synonym Formula
Molecular Weight (
g/mol )

Monosodium

phosphate

Sodium dihydrogen

phosphate
NaH₂PO₄ 119.98[7]

Monosodium

phosphate,

monohydrate

Sodium dihydrogen

phosphate

monohydrate

NaH₂PO₄ · H₂O 137.99[4][7]

Monosodium

phosphate, dihydrate

Sodium dihydrogen

phosphate dihydrate
NaH₂PO₄ · 2H₂O 156.01

Disodium phosphate
Disodium hydrogen

phosphate
Na₂HPO₄ 141.96[7]

Disodium phosphate,

dihydrate

Disodium hydrogen

phosphate dihydrate
Na₂HPO₄ · 2H₂O 178.05[7]

Disodium phosphate,

heptahydrate

Disodium hydrogen

phosphate

heptahydrate

Na₂HPO₄ · 7H₂O 268.07[7]

Disodium phosphate,

dodecahydrate

Disodium hydrogen

phosphate

dodecahydrate

Na₂HPO₄ · 12H₂O 358.14

Table 2: Volumes of 0.2 M Stock Solutions to Prepare 100 mL of 0.2 M Sodium Phosphate

Buffer at a Specific pH
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Desired pH
Volume of 0.2 M
Monosodium Phosphate
(mL)

Volume of 0.2 M Disodium
Phosphate (mL)

5.8 92.0 8.0

6.0 87.7 12.3

6.2 81.5 18.5

6.4 73.5 26.5

6.6 62.5 37.5

6.8 51.0 49.0

7.0 39.0 61.0

7.2 28.0 72.0

7.4 19.0 81.0

7.6 13.0 87.0

7.8 8.5 91.5

8.0 5.3 94.7

Table 3: Mass of Anhydrous Salts Required to Prepare 1 L of 0.1 M Sodium Phosphate Buffer

at a Specific pH
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Desired pH
Mass of Monosodium
Phosphate (NaH₂PO₄) (g)

Mass of Disodium
Phosphate (Na₂HPO₄) (g)

6.2 9.77 2.63

6.4 8.82 3.76

6.6 7.50 5.32

6.8 6.12 6.95

7.0 4.68 8.66

7.2 3.36 10.22

7.4 2.28 11.49

7.6 1.56 12.35

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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